Cas no 1021024-21-4 (5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one)

• Product Name: 5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one
• CAS No: 1021024-21-4
• MF: C₂₃H₂₀F₂N₂O₄
• MW: 426.412713050842
• CID: 5843074
• PubChem ID: 42227179
• Update Time: 2025-06-14

5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one
• 5-((4-fluorobenzyl)oxy)-2-(4-(4-fluorophenyl)piperazine-1-carbonyl)-4H-pyran-4-one
• 5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]pyran-4-one
• AKOS024505160
• F5286-0291
• 1021024-21-4

• Inchi： 1S/C23H20F2N2O4/c24-17-3-1-16(2-4-17)14-30-22-15-31-21(13-20(22)28)23(29)27-11-9-26(10-12-27)19-7-5-18(25)6-8-19/h1-8,13,15H,9-12,14H2
• InChI Key： LJPAKBAZQLWXHK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(C(C2=CC(C(=CO2)OCC2C=CC(=CC=2)F)=O)=O)CC1

Computed Properties

• Exact Mass: 426.13911345g/mol
• Monoisotopic Mass: 426.13911345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one

Comprehensive Overview of 5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one (CAS No. 1021024-21-4)

5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one, with the CAS number 1021024-21-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a pyran-4-one core with 4-fluorophenyl and piperazine moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility and bioactive properties, which align with current trends in targeted therapy and precision medicine.

The compound’s molecular design incorporates two 4-fluorophenyl groups, which are known to enhance binding affinity and metabolic stability in drug candidates. This characteristic has led to its exploration in the context of kinase inhibitors and GPCR modulators, areas of high relevance in oncology and neurology. Recent studies have highlighted the growing demand for fluorinated compounds due to their improved pharmacokinetic profiles, a trend reflected in the increasing number of patents and publications featuring 1021024-21-4.

In the realm of medicinal chemistry, 5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one is often discussed alongside topics like fragment-based drug design and scaffold hopping. These methodologies are pivotal in addressing challenges such as drug resistance and off-target effects, which are frequently searched by professionals in the field. The compound’s piperazine-carbonyl linkage also aligns with the rising interest in heterocyclic building blocks, a key focus in modern small-molecule therapeutics.

From a synthetic chemistry perspective, the preparation of CAS 1021024-21-4 involves multi-step organic reactions, including etherification and amide coupling. These processes are critical for ensuring high purity and yield, factors that are frequently queried in academic and industrial forums. The compound’s solubility and stability under physiological conditions are additional points of investigation, as they directly impact its suitability for in vitro and in vivo studies.

Beyond its pharmaceutical potential, 5-[(4-fluorophenyl)methoxy]-2-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one has also been examined for its role in chemical biology probes. Such probes are essential for elucidating biological pathways and identifying novel drug targets, a hot topic in AI-driven drug discovery. The integration of computational tools like molecular docking and QSAR modeling has further amplified interest in this compound, as evidenced by its frequent mention in cheminformatics databases.

In summary, 1021024-21-4 represents a compelling case study in the intersection of structural innovation and therapeutic application. Its relevance to contemporary research themes—such as fluorinated drug candidates, kinase modulation, and computational chemistry—ensures its continued prominence in scientific literature. For researchers and industry professionals, understanding its properties and synthetic routes is crucial for advancing projects in precision medicine and biomolecular engineering.